L-701324
L-701324
L-701,324 is a potent and selective NMDA/glycine receptor antagonist. L-701,324 exhibits a beneficial action in the animal model of parkinsonian rigidity. Pre-treatment with L-701,324 improves pharmacosensitivity in a mouse kindling model.
Brand Name:
Vulcanchem
CAS No.:
142326-59-8
VCID:
VC0532202
InChI:
InChI=1S/C21H14ClNO3/c22-14-9-10-17-18(12-14)23-21(25)19(20(17)24)13-5-4-8-16(11-13)26-15-6-2-1-3-7-15/h1-12H,(H2,23,24,25)
SMILES:
C1=CC=C(C=C1)OC2=CC=CC(=C2)C3=C(NC4=C(C3=O)C=CC(=C4)Cl)O
Molecular Formula:
C21H14ClNO3
Molecular Weight:
363.8 g/mol
L-701324
CAS No.: 142326-59-8
Inhibitors
VCID: VC0532202
Molecular Formula: C21H14ClNO3
Molecular Weight: 363.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 142326-59-8 |
---|---|
Product Name | L-701324 |
Molecular Formula | C21H14ClNO3 |
Molecular Weight | 363.8 g/mol |
IUPAC Name | 7-chloro-2-hydroxy-3-(3-phenoxyphenyl)-1H-quinolin-4-one |
Standard InChI | InChI=1S/C21H14ClNO3/c22-14-9-10-17-18(12-14)23-21(25)19(20(17)24)13-5-4-8-16(11-13)26-15-6-2-1-3-7-15/h1-12H,(H2,23,24,25) |
Standard InChIKey | FLVRDMUHUXVRET-UHFFFAOYSA-N |
Isomeric SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)C3=C(NC4=C(C3=O)C=CC(=C4)Cl)O |
SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)C3=C(NC4=C(C3=O)C=CC(=C4)Cl)O |
Canonical SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)C3=C(NC4=C(C3=O)C=CC(=C4)Cl)O |
Appearance | Solid powder |
Description | L-701,324 is a potent and selective NMDA/glycine receptor antagonist. L-701,324 exhibits a beneficial action in the animal model of parkinsonian rigidity. Pre-treatment with L-701,324 improves pharmacosensitivity in a mouse kindling model. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | L701324; L 701324; L-701324; L701324; L 701324; L-701324. |
Reference | 1: Zellinger C, Salvamoser JD, Soerensen J, van Vliet EA, Aronica E, Gorter J, Potschka H. Pre-treatment with the NMDA receptor glycine-binding site antagonist L-701,324 improves pharmacosensitivity in a mouse kindling model. Epilepsy Res. 2014 May;108(4):634-43. doi: 10.1016/j.eplepsyres.2014.02.012. Epub 2014 Mar 2. PubMed PMID: 24656981. 2: Wlaź P, Poleszak E. Differential effects of glycine on the anticonvulsant activity of D-cycloserine and L-701,324 in mice. Pharmacol Rep. 2011;63(5):1231-4. PubMed PMID: 22180366. 3: Kotlińska J, Biała G. Effects of the NMDA/glycine receptor antagonist, L-701,324, on morphine- and cocaine-induced place preference. Pol J Pharmacol. 1999 Jul-Aug;51(4):323-30. PubMed PMID: 10540964. 4: Konieczny J, Ossowska K, Schulze G, Coper H, Wolfarth S. L-701,324, a selective antagonist at the glycine site of the NMDA receptor, counteracts haloperidol-induced muscle rigidity in rats. Psychopharmacology (Berl). 1999 Apr;143(3):235-43. PubMed PMID: 10353425. 5: Wlaź P, Ebert U, Löscher W. Anticonvulsant effects of eliprodil alone or combined with the glycineB receptor antagonist L-701,324 or the competitive NMDA antagonist CGP 40116 in the amygdala kindling model in rats. Neuropharmacology. 1999 Feb;38(2):243-51. PubMed PMID: 10218865. 6: Boyce S, Webb JK, Carlson E, Rupniak NM, Hill RG, Martin JE. Onset and progression of motor deficits in motor neuron degeneration (mnd) mice are unaltered by the glycine/NMDA receptor antagonist L-701,324 or the MAO-B inhibitor R(-)-deprenyl. Exp Neurol. 1999 Jan;155(1):49-58. PubMed PMID: 9918704. 7: Potschka H, Löscher W, Wlaź P, Behl B, Hofmann HP, Treiber HJ, Szabo L. LU 73068, a new non-NMDA and glycine/NMDA receptor antagonist: pharmacological characterization and comparison with NBQX and L-701,324 in the kindling model of epilepsy. Br J Pharmacol. 1998 Nov;125(6):1258-66. PubMed PMID: 9863655; PubMed Central PMCID: PMC1565685. 8: Wlaź P. Anti-convulsant and adverse effects of the glycineB receptor ligands, D-cycloserine and L-701,324: comparison with competitive and non-competitive N-methyl-D-aspartate receptor antagonists. Brain Res Bull. 1998 Aug;46(6):535-40. PubMed PMID: 9744291. 9: Kotlinska J, Liljequist S. A characterization of anxiolytic-like actions induced by the novel NMDA/glycine site antagonist, L-701,324. Psychopharmacology (Berl). 1998 Jan;135(2):175-81. PubMed PMID: 9497023. 10: Kotlinska J, Liljequist S. The NMDA/glycine receptor antagonist, L-701,324, produces discriminative stimuli similar to those of ethanol. Eur J Pharmacol. 1997 Jul 30;332(1):1-8. PubMed PMID: 9298919. 11: Obrenovitch TP, Hardy AM, Zilkha E. Effects of L-701,324, a high-affinity antagonist at the N-methyl-D-aspartate (NMDA) receptor glycine site, on the rat electroencephalogram. Naunyn Schmiedebergs Arch Pharmacol. 1997 Jun;355(6):779-86. PubMed PMID: 9205964. 12: Hutson PH, Barton CL. L-701,324, a glycine/NMDA receptor antagonist, blocks the increase of cortical dopamine metabolism by stress and DMCM. Eur J Pharmacol. 1997 May 20;326(2-3):127-32. PubMed PMID: 9196264. 13: Bristow LJ, Hutson PH, Kulagowski JJ, Leeson PD, Matheson S, Murray F, Rathbone D, Saywell KL, Thorn L, Watt AP, Tricklebank MD. Anticonvulsant and behavioral profile of L-701,324, a potent, orally active antagonist at the glycine modulatory site on the N-methyl-D-aspartate receptor complex. J Pharmacol Exp Ther. 1996 Nov;279(2):492-501. PubMed PMID: 8930150. 14: Bristow LJ, Flatman KL, Hutson PH, Kulagowski JJ, Leeson PD, Young L, Tricklebank MD. The atypical neuroleptic profile of the glycine/N-methyl-D-aspartate receptor antagonist, L-701,324, in rodents. J Pharmacol Exp Ther. 1996 May;277(2):578-85. PubMed PMID: 8627534. 15: Obrenovitch TP, Zilkha E. Inhibition of cortical spreading depression by L-701,324, a novel antagonist at the glycine site of the N-methyl-D-aspartate receptor complex. Br J Pharmacol. 1996 Mar;117(5):931-7. PubMed PMID: 8851513; PubMed Central PMCID: PMC1909404. 16: Priestley T, Laughton P, Macaulay AJ, Hill RG, Kemp JA. Electrophysiological characterisation of the antagonist properties of two novel NMDA receptor glycine site antagonists, L-695,902 and L-701,324. Neuropharmacology. 1996;35(11):1573-81. PubMed PMID: 9025105. 17: Bristow LJ, Landon L, Saywell KL, Tricklebank MD. The glycine/NMDA receptor antagonist, L-701,324 reverses isolation-induced deficits in prepulse inhibition in the rat. Psychopharmacology (Berl). 1995 Mar;118(2):230-2. PubMed PMID: 7617814. |
PubChem Compound | 115113 |
Last Modified | Nov 16 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume